Cas no 2229494-10-2 (tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2229494-10-2
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 6100409
• PubChem ID: 165653698
• Update Time: 2025-06-13

tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
• EN300-1886147
• 2229494-10-2
• tert-butyl N-{5-[1-(aminomethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C14H23N3O2S/c1-9-10(14(8-15)6-5-7-14)20-11(16-9)17-12(18)19-13(2,3)4/h5-8,15H2,1-4H3,(H,16,17,18)
• InChI Key： HNGCZTRGSKXIGR-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2229494-10-2)

The compound tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2229494-10-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutyl ring and a thiazole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of the tert-butyl carbamate group enhances its stability, making it suitable for further chemical modifications.

In recent years, the demand for novel heterocyclic compounds like tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in structure-activity relationship (SAR) studies, where scientists aim to optimize its pharmacological properties. The aminomethyl substituent on the cyclobutyl ring provides a reactive site for conjugation, enabling the creation of targeted therapies. Such features align with current trends in precision medicine and small-molecule drug development, which dominate modern pharmaceutical research.

The synthesis of tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its CAS No. 2229494-10-2 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. Given the growing interest in fragment-based drug design, this compound’s modular structure offers a promising scaffold for building larger, more complex molecules. Its compatibility with high-throughput screening (HTS) platforms further underscores its utility in early-stage drug discovery.

From an industrial perspective, tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s potential to serve as a building block for biodegradable materials also makes it relevant to the circular economy discourse.

In summary, tert-butyl N-{5-1-(aminomethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2229494-10-2) represents a cutting-edge example of how heterocyclic chemistry drives innovation in life sciences. Its applications span drug discovery, material science, and sustainable chemistry, making it a compound of enduring interest to both academia and industry. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.